(4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine

• Molecular Formula: C9H18N2
• Molecular Weight: 154.25 g/mol
• IUPAC Name: (4aR,8aR)-5-methyl-2,3,4,4a,6,7,8,8a-octahydro-1H-1,5-naphthyridine
• InChI: InChI=1S/C9H18N2/c1-11-7-3-4-8-9(11)5-2-6-10-8/h8-10H,2-7H2,1H3/t8-,9-/m1/s1
• InChI Key: TYDLYZLEIVJSSX-RKDXNWHRSA-N
• Isomeric SMILES: CN1CCC[C@@H]2[C@H]1CCCN2
• Canonical SMILES: CN1CCCC2C1CCCN2

Description

(4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine is a bicyclic nitrogen-containing compound It is a derivative of naphthyridine, characterized by the presence of a decahydro structure, which means it is fully saturated with hydrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine typically involves the hydrogenation of naphthyridine derivatives under high pressure and temperature conditions. One common method is the catalytic hydrogenation using palladium or platinum catalysts. The reaction is carried out in a hydrogen atmosphere at elevated temperatures (around 100-150°C) and pressures (50-100 atm). The choice of solvent can vary, but common solvents include ethanol, methanol, or acetic acid.

Industrial Production Methods

In an industrial setting, the production of (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine can be scaled up using continuous flow reactors. These reactors allow for better control over reaction conditions and can handle the high pressures and temperatures required for hydrogenation. The use of robust catalysts and efficient separation techniques ensures high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Further reduction of this compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen atom, where nucleophiles like alkyl halides or acyl chlorides can replace hydrogen atoms, forming substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium, chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Amines, alcohols.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

(4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in the development of new materials and catalysts.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties. Researchers investigate its interactions with biological targets to develop new therapeutic agents.

Medicine: In medicinal chemistry, (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine derivatives are explored for their potential as drug candidates. Their ability to interact with various enzymes and receptors makes them promising leads in drug discovery.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine involves its interaction with specific molecular targets. In biological systems, it can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access. This inhibition can lead to various biological effects, such as antimicrobial or anticancer activity. The exact pathways and molecular targets depend on the specific derivative and its structural modifications.

Comparison with Similar Compounds

Similar Compounds

Decahydroquinoline: Another bicyclic nitrogen-containing compound with similar hydrogenation properties.

Decahydroquinoxaline: Shares the decahydro structure but with a different nitrogen arrangement.

Octahydro-2H-pyrido[4,3-b]morpholine: A related compound with a similar bicyclic framework but different functional groups.

Uniqueness

(4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine is unique due to its specific stereochemistry and the presence of a methyl group at the 1-position. This structural feature can influence its reactivity and interactions with other molecules, making it distinct from other similar compounds. Its unique properties make it a valuable compound for various applications in research and industry.

Biological Activity

Introduction

(4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine is a bicyclic nitrogen-containing heterocycle that has garnered attention in medicinal chemistry due to its potential biological activities. This compound, characterized by a naphthyridine core, features specific stereochemistry at the 4a and 8a positions, which may influence its interactions with biological targets. This article reviews the biological activity of this compound, synthesizing findings from various studies and highlighting its potential applications in drug development.

Structural Characteristics

The structural formula of (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine is represented as follows:

$$\text{C}_9\text{H}_{18}\text{N}_2$$

The compound's molecular weight is approximately 154.26 g/mol, and it possesses a unique bicyclic structure that facilitates interactions with various biological macromolecules.

Anticancer Properties

Research on related naphthyridine derivatives suggests that (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine may exhibit anticancer properties. Similar compounds have shown efficacy in inducing apoptosis and cell cycle arrest in various cancer cell lines. For instance:

• Canthin-6-one , a related naphthyridine alkaloid, demonstrated significant anticancer activity by activating apoptosis in human myeloid leukemia cells and inducing differentiation in neoplastic cells .
• Other derivatives have been evaluated for their cytotoxic effects on cancer cell lines such as HeLa and MDA-MB-231, indicating a promising avenue for further research into the anticancer potential of (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine .

Antimicrobial Activity

The compound's structural similarities to known antimicrobial agents suggest potential efficacy against various pathogens. Studies on naphthyridine derivatives have indicated:

• Antibacterial and antifungal activities against a range of microorganisms .
• The presence of nitrogen atoms in the bicyclic structure may enhance interaction with bacterial enzymes or receptors, leading to increased antimicrobial potency.

Neuroprotective Effects

Some naphthyridine derivatives are noted for their neuroprotective properties. For example:

• 6-Methoxyquinoline , structurally similar to (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine, has exhibited neuroprotective effects in various models of neurodegeneration .
• Investigating the neuroprotective potential of (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine could reveal new therapeutic applications for neurological disorders.

Synthesis and Derivatives

The synthesis of (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine typically involves multi-step organic synthesis techniques. Common methods include:

• Cycloaddition reactions that utilize Lewis acids to facilitate the formation of the bicyclic structure .
• Gould-Jacobs reaction , which has been adapted for synthesizing various 1,5-naphthyridine derivatives .

Comparison with Related Compounds

Compound Name	Structural Features	Biological Activity
1-Methyl-1H-pyrrolo[3,2-b]quinolin-2(3H)-one	Contains a pyrrolidine ring	Anticancer
2-Methylquinoline	Similar bicyclic structure	Antimicrobial
6-Methoxyquinoline	Methoxy substitution	Neuroprotective

The unique stereochemistry of (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine may allow for diverse modifications that could enhance its bioactivity compared to similar compounds.

Case Studies and Research Findings

Several studies have explored the biological activities of compounds within the naphthyridine family:

• Anticancer Study : Aaptamine derivatives were shown to induce apoptosis in various cancer cell lines with significant potency compared to their parent compounds .
• Antimicrobial Evaluation : Naphthyridine derivatives demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria .
• Neuroprotection Research : Compounds structurally related to (4aR,8aR)-rel-Decahydro-1-methyl-1,5-naphthyridine have been evaluated for their ability to protect neuronal cells from oxidative stress-induced damage .